Cas no 2172607-20-2 (4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid)

• Product Name: 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid
• CAS No: 2172607-20-2
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6422093
• PubChem ID: 165807012
• Update Time: 2025-09-28

4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid
• 2172607-20-2
• 4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]but-2-enoic acid
• EN300-1533709

• Inchi： 1S/C26H28N2O5/c29-24(30)13-6-14-27-25(31)22(17-7-5-8-17)15-28-26(32)33-16-23-20-11-3-1-9-18(20)19-10-2-4-12-21(19)23/h1-4,6,9-13,17,22-23H,5,7-8,14-16H2,(H,27,31)(H,28,32)(H,29,30)/b13-6+
• InChI Key： IFDBNXOPIHDDRJ-AWNIVKPZSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)NC/C=C/C(=O)O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid

Introducing 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid (CAS No. 2172607-20-2): A Promising Compound in Modern Pharmaceutical Research

4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid, identified by its unique Chemical Abstracts Service (CAS) number 2172607-20-2, represents a significant advancement in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its structural complexity and its potential applications in the development of novel therapeutic agents. The intricate molecular framework of this substance, featuring a cyclobutyl moiety, an amino group, and a fluoren-9-ylmethoxycarbonyl substituent, positions it as a versatile building block for synthetic chemists and pharmacologists alike.

The fluoren-9-ylmethoxycarbonyl moiety, in particular, is a critical feature that enhances the compound's reactivity and stability, making it an attractive candidate for further derivatization. This functional group is often employed in medicinal chemistry to improve solubility, bioavailability, and metabolic stability of drug candidates. The presence of the cyclobutyl ring introduces rigidity to the molecular structure, which can influence both the pharmacokinetic properties and the binding affinity of the compound to biological targets.

Recent studies have highlighted the importance of 4-substituted cyclobutyl derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The structural motif of 4-cyclobutyl is known to enhance binding interactions with specific enzymes and receptors, thereby modulating biological pathways. For instance, derivatives of this class have been investigated for their potential to inhibit kinases and other enzymes involved in cancer progression.

The 3-amino propanamidobut-2-enoyl part of the molecule adds another layer of complexity and functionality. The amide bond is a well-established pharmacophore in drug design, contributing to both potency and selectivity. Additionally, the enoic acid moiety provides opportunities for further chemical modifications, such as esterification or amidation, which can tailor the compound's properties for specific applications.

One of the most compelling aspects of 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-enoic acid (CAS No. 2172607-20-2) is its potential as a scaffold for structure-based drug design. By leveraging computational modeling techniques, researchers can predict how this compound interacts with biological targets at the molecular level. This approach has been instrumental in identifying lead compounds with high affinity and selectivity for therapeutic targets.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a modulator of key biological pathways. For example, preliminary data suggest that it may interfere with signaling cascades involved in cell proliferation and survival. Such mechanisms are particularly relevant in the context of developing treatments for diseases like cancer and autoimmune disorders.

The fluorenine core is another noteworthy feature that contributes to the compound's unique properties. Fluorene derivatives are known for their excellent photophysical properties, making them valuable in applications ranging from fluorescent dyes to optoelectronic materials. In pharmaceutical contexts, these compounds can serve as probes or tags for biochemical assays, helping researchers gain insights into complex biological processes.

The synthesis of 4-cyclobutyl-substituted amino acids presents both challenges and opportunities for synthetic chemists. The need for precise control over regioselectivity and stereoselectivity requires advanced synthetic methodologies. However, recent advancements in catalytic processes have made it possible to construct these complex molecules with greater efficiency and fewer byproducts.

From a regulatory perspective, compounds like 4-cyclobutyl-substituted amino acids must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies as well as pharmacokinetic evaluations to understand how the body processes these substances. The regulatory landscape continues to evolve, with an increasing emphasis on green chemistry principles that minimize environmental impact while maximizing therapeutic benefit.

The role of computational chemistry in optimizing drug candidates cannot be overstated. By integrating experimental data with high-performance computing simulations, researchers can accelerate the discovery process significantly. This interdisciplinary approach allows scientists to predict how small changes in molecular structure will affect biological activity without having to conduct extensive wet-lab experiments.

The future prospects for 4-cyclobutyl-substituted amino acids are promising given their versatility as pharmacological tools. As our understanding of disease mechanisms grows more sophisticated so too does our ability to design molecules that target them effectively yet selectively without causing adverse side effects.